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Compound of Interest

Compound Name: (R)-3-Aminohexan-1-ol

Cat. No.: B11750347

Get Quote

Executive Summary
(R)-3-Aminohexan-1-ol is a critical chiral amino alcohol building block used in the synthesis of

pharmaceutical intermediates, particularly for HIV protease inhibitors and novel antimicrobial

agents. Its bifunctionality (primary alcohol and chiral primary amine) makes it a versatile but

chemically sensitive scaffold.

This guide addresses a common gap in commercial literature: the specific thermodynamic

properties required for process scaling. While often sold as the stable hydrochloride salt, the

free base is the active species in nucleophilic substitutions and condensations. Accurate

knowledge of its boiling point and melting point is essential to prevent thermal decomposition

during isolation.

Physicochemical Data Profile
The following data aggregates experimental values and authoritative predictions. Note that

while the hydrochloride salt is the standard storage form, the free base data is critical for

distillation and reaction planning.

Table 1: Thermodynamic & Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11750347#bc-rfq
https://www.benchchem.com/product/b11750347/docs?utm_src=pdf-body#technical-guide-physicochemical-profile-handling-of-r-3-aminohexan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11750347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
(R)-3-Aminohexan-1-ol
(Free Base)

(R)-3-Aminohexan-1-ol HCl
(Salt)

CAS Number
68889-61-2

(Generic/Racemate)
68889-63-4 (R-Isomer)

Physical State Waxy Solid or Viscous Liquid White Crystalline Powder

Melting Point 68–70 °C [1]
Solid (Dec. >150 °C

estimated)*

Boiling Point 108–110 °C @ 15 Torr [1] N/A (Decomposes)

Predicted BP (Atm) ~225–230 °C (Theoretical) N/A

Density 0.907 ± 0.06 g/cm³ (Predicted) N/A

pKa
~16 (OH), ~10.5 (NH₂ - Conj.

[1] Acid)
N/A

Solubility
Polar organics (MeOH, DCM),

Water
Water, Methanol

*Note: Specific melting point data for the chiral salt is rarely reported in open literature; values

for similar amino alcohol salts typically range from 140–180 °C. In-house DSC determination is

recommended for critical quality attributes (CQA).

Technical Analysis & Implications
Thermal Instability & Distillation
The boiling point of the free base (108–110 °C at 15 Torr) indicates a high enthalpy of

vaporization due to intermolecular hydrogen bonding.

Risk: Attempting to distill at atmospheric pressure would require temperatures exceeding 200

°C, leading to oxidative degradation (browning) and potential intramolecular cyclization to

form oxazines.

Directive: Always perform isolation under high vacuum (<10 Torr) to keep the pot

temperature below 120 °C.
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Stereochemical Integrity
(R)-3-Aminohexan-1-ol is an enantiomer. While the boiling point of the enantiomer is identical

to the racemate in an achiral environment, the melting point can differ.

Racemate MP: 68–70 °C.[2]

Enantiomer MP: Pure enantiomers often melt at higher temperatures than their racemates (if

the racemate is a solid solution) or lower (if the racemate is a compound). Given the

structural analogy to 6-amino-1-hexanol (MP 54-58 °C), the reported 68-70 °C range is

consistent with a solid state stabilized by hydrogen bonding.

Handling Precautions
Hygroscopicity: The free base is highly hygroscopic. Absorption of water depresses the

melting point, turning the waxy solid into a viscous oil.

Carbamate Formation: Primary amines react avidly with atmospheric CO₂. Exposure to air

will form carbamate salts, appearing as a white crust on the material. Store under

Argon/Nitrogen.

Experimental Protocols
Workflow 1: Isolation of Free Base from Hydrochloride
Salt
Objective: Release the reactive free base for a subsequent coupling reaction.

Dissolution: Suspend 10.0 g of (R)-3-Aminohexan-1-ol HCl in 50 mL of Dichloromethane

(DCM). Note: The salt will not dissolve fully.

Neutralization: Cool to 0 °C. Slowly add 1.1 equivalents of 2M NaOH or saturated NaHCO₃

solution. Stir vigorously for 30 minutes.

Checkpoint: The solid should dissolve/disappear as the free base partitions into the

organic layer.

Phase Separation: Separate the organic layer. Extract the aqueous layer 2x with DCM.
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Drying: Dry combined organics over anhydrous Na₂SO₄ (Magnesium sulfate can sometimes

bind amino alcohols).

Concentration: Remove solvent under reduced pressure (Rotovap) at <40 °C.

Purification (Optional): If high purity is required, Kugelrohr distillation at 110 °C / 15 Torr is

the gold standard.

Workflow 2: Recrystallization of the Salt
Objective: Upgrade enantiomeric excess (ee) or chemical purity.

Solvent System: Isopropanol (IPA) or Ethanol/Ether.

Procedure: Dissolve crude salt in minimum hot IPA. Allow to cool slowly to room

temperature, then refrigerate at 4 °C.

Filtration: Collect crystals under inert atmosphere to prevent moisture uptake.

Process Visualization
Diagram 1: Isolation & Purification Logic
This workflow illustrates the decision-making process for handling the compound based on its

physical state and purity requirements.
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Crude Reaction Mixture
(R)-3-Aminohexan-1-ol

Acid Extraction (pH < 2)
Remove non-basic impurities

 1. HCl (aq) 

Basification (pH > 12)
Release Free Base

 2. NaOH (aq) 

Organic Extraction (DCM/EtOAc)

Purity Requirement?

Vacuum Distillation
(110°C @ 15 Torr)

 High Purity Liquid Needed 

Salt Formation (HCl/IPA)
Crystallization

 Long-term Storage 

Pure Free Base
(Viscous Liquid/Waxy Solid)

Pure Hydrochloride Salt
(Stable Solid)

Click to download full resolution via product page

Caption: Logical workflow for the isolation of (R)-3-Aminohexan-1-ol, prioritizing thermal

stability.

Diagram 2: Thermal Stability & Degradation Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11750347/docs?utm_src=pdf-body-img#technical-guide-physicochemical-profile-handling-of-r-3-aminohexan-1-ol
https://www.benchchem.com/product/b11750347/docs?utm_src=pdf-body#technical-guide-physicochemical-profile-handling-of-r-3-aminohexan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11750347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the limits of the molecule during heating (Distillation).

(R)-3-Aminohexan-1-ol
(Free Base)

Heat > 150°C
(Atmospheric Distillation)

Vacuum Distillation
(<120°C)

 Preferred Path 

Oxidative Degradation
(Browning/Tars) + O2 

Cyclization to Oxazine
(Loss of Chirality/Purity)

 Dehydration 

Click to download full resolution via product page

Caption: Thermal risk assessment highlighting the necessity of vacuum processing to avoid

degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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